Cas no 1445951-77-8 (tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1445951-77-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 4605201
• Update Time: 2025-06-22

tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• Racemic-(3r,5s)-tert-butyl 3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3R,5S)-
• tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-5-4-12(8-13)6-9(14)7-16-12/h9,14H,4-8H2,1-3H3/t9-,12+/m1/s1
• InChI Key： QMWZANYLPBQFME-SKDRFNHKSA-N
• SMILES： O1C[C@@H](C[C@]21CN(C(=O)OC(C)(C)C)CC2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 0.5
• Topological Polar Surface Area: 59

Additional information on tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

Comprehensive Overview of tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1445951-77-8)

The compound tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS No. 1445951-77-8) is a highly specialized spirocyclic structure that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique molecular framework, featuring a 1-oxa-7-azaspiro[4.4]nonane core, makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its stereochemical complexity and functional group versatility.

In recent years, the demand for spirocyclic compounds like tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate has surged, driven by their role in addressing challenges in medicinal chemistry. These compounds are often explored for their ability to mimic natural product scaffolds, which are crucial for designing targeted therapies. The hydroxy and carboxylate functional groups in this molecule further enhance its reactivity, enabling diverse chemical modifications for optimizing drug-like properties.

The synthesis of tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate involves sophisticated stereoselective techniques, which are a hot topic in modern synthetic chemistry. Its CAS No. 1445951-77-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-value research. The compound’s spirocyclic architecture is also of interest for developing new materials with tailored properties, such as catalysts or ligands for asymmetric synthesis.

From an SEO perspective, queries like "spirocyclic drug intermediates," "tert-butyl protected azaspiro compounds," and "CAS 1445951-77-8 applications" are increasingly common, highlighting the growing curiosity about this compound. Its potential in neurological and metabolic disorder research aligns with trending topics in biomedical innovation. Moreover, the compound’s chiral centers make it a subject of interest for studies on enantioselective synthesis, a critical area in green chemistry.

In conclusion, tert-butyl rel-(3R,5S)-3-hydroxy-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate represents a cutting-edge example of how advanced organic chemistry can contribute to scientific breakthroughs. Its multifaceted applications, from pharmaceutical intermediates to material science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven chemistry.